Cas no 30038-64-3 (1H-Xanthene-1,8(2H)-dione,3,4,5,6,7,9-hexahydro-3,3,6,6-tetramethyl-9-(2-nitrophenyl)-)

• Product Name: 1H-Xanthene-1,8(2H)-dione,3,4,5,6,7,9-hexahydro-3,3,6,6-tetramethyl-9-(2-nitrophenyl)-
• CAS No: 30038-64-3
• MF: C₂₃H₂₅NO₅
• MW: 395.448306798935
• CID: 317523
• PubChem ID: 299392
• Update Time: 2025-04-19

1H-Xanthene-1,8(2H)-dione,3,4,5,6,7,9-hexahydro-3,3,6,6-tetramethyl-9-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Xanthene-1,8(2H)-dione,3,4,5,6,7,9-hexahydro-3,3,6,6-tetramethyl-9-(2-nitrophenyl)-
• 3,3,6,6-tetramethyl-9-(2-nitrophenyl)-4,5,7,9-tetrahydro-2H-xanthene-1,8-dione
• 3,3,6,6-tetramethyl-9-(2-nitrophenyl)-1,8-dioxo-octahydroxanthene
• 3,3,6,6-Tetramethyl-9-(2-nitrophenyl)-3,4,5,6,7,9-hexahydro-1H-xanthene-1,8(2H)-dione
• 3,3,6,6-tetramethyl-9-(2-nitro-phenyl)-3,4,5,6,7,9-hexahydro-2H-xanthene-1,8-dione
• 3,4,5,6,7,9-
• 9-(2-nitrophenyl)-3,3,6,6-tetramethyl-3,4,5,6,7,9-hexahydro-2H-xanthen-1,8-dione
• AC1L6UJX
• NSC172270
• AKOS025261280
• 1,2,3,4,5,6,7,8-octahydro-3,3,6,6-tetramethyl-9-(2-nitrophenyl)xanthen-1,8- dione
• DTXSID70305872
• ISKQVKRZTJNKOI-UHFFFAOYSA-N
• 3,3,6,6-Tetramethyl-9-(2-nitrophenyl)-3,4,5,6,7,9-hexahydro-1H-xanthene-1,8(2H)-dione #
• NSC-172270
• 3,4,5,6,7,9-Hexahydro-3,3,6,6-tetramethyl-9-[2-nitrophenyl]-1H-xanthene-1,8(2H)-dione
• 30038-64-3

• Inchi： 1S/C23H25NO5/c1-22(2)9-15(25)20-17(11-22)29-18-12-23(3,4)10-16(26)21(18)19(20)13-7-5-6-8-14(13)24(27)28/h5-8,19H,9-12H2,1-4H3
• InChI Key： ISKQVKRZTJNKOI-UHFFFAOYSA-N
• SMILES： O1C2=C(C(CC(C)(C)C2)=O)C(C2C=CC=CC=2[N+](=O)[O-])C2C(CC(C)(C)CC1=2)=O

Computed Properties

• Exact Mass: 395.17335
• Monoisotopic Mass: 395.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 89.2Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 548.3°Cat760mmHg
• Flash Point: 209.8°C
• Refractive Index: 1.601
• PSA: 86.51
• LogP: 5.51820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes